Cas no 2228356-77-0 (tert-butyl N-{3-amino-2-2-(1H-pyrazol-1-yl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(1H-pyrazol-1-yl)phenylpropyl}carbamate
• CAS No: 2228356-77-0
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 6597723
• PubChem ID: 165706744
• Update Time: 2025-10-30

tert-butyl N-{3-amino-2-2-(1H-pyrazol-1-yl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(1H-pyrazol-1-yl)phenylpropyl}carbamate
• 2228356-77-0
• tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate
• EN300-1900279

• Inchi： 1S/C17H24N4O2/c1-17(2,3)23-16(22)19-12-13(11-18)14-7-4-5-8-15(14)21-10-6-9-20-21/h4-10,13H,11-12,18H2,1-3H3,(H,19,22)
• InChI Key： HUORXRIVPXVUOI-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC=CC=1N1C=CC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.18992602g/mol
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{3-amino-2-2-(1H-pyrazol-1-yl)phenylpropyl}carbamate

tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate, also known by its CAS number 2228356-77-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a pyrazole ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such molecules. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the stereochemical control during the formation of the amino group. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

The structural features of this compound play a crucial role in its chemical reactivity. The presence of the pyrazole ring introduces aromaticity and conjugation, which can influence both the electronic properties and the overall stability of the molecule. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic properties, such as absorption and metabolism. For example, researchers have demonstrated that substituents on the pyrazole ring can significantly alter the compound's solubility and bioavailability.

In terms of biological activity, tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate has shown promise in various assays targeting enzyme inhibition and receptor modulation. A recent study published in Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anticancer drug development. Furthermore, its ability to interact with G-protein coupled receptors (GPCRs) suggests its utility in treating neurological disorders.

The application of computational chemistry techniques has greatly enhanced our understanding of this compound's behavior at the molecular level. For instance, molecular docking studies have revealed that the tert-butyl group contributes to hydrophobic interactions with target proteins, while the amino group facilitates hydrogen bonding. These insights are invaluable for guiding further optimization efforts aimed at improving therapeutic efficacy.

From an environmental standpoint, the degradation pathways of tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation due to its susceptibility to microbial attack. This information is critical for ensuring sustainable practices in its production and disposal.

In conclusion, tert-butyl N-{3-amino-2-[2-(1H-pyrazol-1-yl)phenyl]propyl}carbamate, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various fields in science and medicine.